2-(2-Methoxyethylthio)benzenamine

• Molecular Formula: C9H13NOS
• Molecular Weight: 183.27 g/mol
• IUPAC Name: 2-(2-methoxyethylsulfanyl)aniline
• InChI: InChI=1S/C9H13NOS/c1-11-6-7-12-9-5-3-2-4-8(9)10/h2-5H,6-7,10H2,1H3
• InChI Key: GDPIDWWEDOLEMP-UHFFFAOYSA-N
• Canonical SMILES: COCCSC1=CC=CC=C1N

Description

2-(2-Methoxyethylthio)benzenamine is an aromatic amine derivative characterized by a benzene ring substituted with an amine (-NH₂) group and a 2-methoxyethylthio (-SCH₂CH₂OCH₃) moiety. Its molecular formula is C₉H₁₃NOS, with a molecular weight of 184.27 g/mol. The methoxyethylthio group introduces a combination of sulfur-based nucleophilicity and ether-derived hydrophilicity, making it distinct from simpler benzenamine derivatives.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural differences and properties of 2-(2-Methoxyethylthio)benzenamine and related benzenamine derivatives:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-(2-Methoxyethylthio)benzenamine	-SCH₂CH₂OCH₃	C₉H₁₃NOS	184.27	Potential use in pharmaceuticals, imaging agents
2-Methoxybenzenamine (o-Anisidine)	-OCH₃	C₇H₉NO	123.15	Intermediate in dye synthesis; soluble in ethanol, ether
2-(3,4-Difluorophenoxy)aniline	-O-C₆H₃F₂	C₁₂H₉F₂NO	221.20	White crystalline solid; used in fluorescent dyes
N-(4-Ethoxybenzyl)-2-borolan-2-ylbenzenamine	Boronic ester (-B(OR)₂)	C₂₀H₂₆BNO₂	331.25	Material science applications; crystallizes in hexane
2-[(Benzothiazolylmethyl)thio]benzenamine	-SCH₂(benzothiazole)	C₁₄H₁₂N₂S₂	272.39	Structural stability; studied via NMR and XRD

Physicochemical Properties

• Solubility: The methoxyethylthio group enhances solubility in polar organic solvents (e.g., ethanol, dimethyl ether) compared to purely hydrophobic substituents like benzothiazole . Boronic ester derivatives exhibit lower solubility in polar solvents due to their bulky, non-polar groups .
• Reactivity: Thioether (-S-) groups in 2-(2-Methoxyethylthio)benzenamine confer nucleophilicity, enabling participation in alkylation or oxidation reactions. In contrast, boronic esters are electrophilic and reactive in Suzuki-Miyaura cross-coupling reactions . Fluorophenoxy-substituted derivatives (e.g., 2-(3,4-Difluorophenoxy)aniline) show enhanced electronic effects for dye synthesis due to fluorine’s electron-withdrawing nature .

Research Findings and Trends

• Synthetic Methods : Green chemistry approaches, such as solvent-free alkylation, are increasingly used for thioether-linked benzenamines to improve yield and sustainability .
• Analytical Techniques : Advanced methods like Hirshfeld surface analysis (for boronic esters) and GC-MS (for natural derivatives) are critical for characterizing these compounds .